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Compound Focus: Methanesulfonyl azide

CAS No.: 1516-70-7

Cat. No.: S1503329

Hazards and Stability Data

The table below summarizes the quantitative stability data for methanesulfonyl azide and related

compounds.

. Enthalpy of
Decomposition o
Compound Decomposition Key Hazard Notes

Onset (°C
(C) (AHD, kJ mol—?)

Methanesulfonyl Azide [1] 120 Information missing  Explosive; boiling point is
also 120°C (the point at
which it decomposes).

Sulfonyl Azides (General Information ~-201 (Average) Energetic compounds,

Class) [2] missing can release large
amounts of heat upon
decomposition.

p-acetamidobenzenesulfonyl 100 Information missing A common diazo transfer

azide (p-ABSA) [2] reagent with higher

thermal stability than
many diazo compounds.
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. Enthalpy of
Decomposition .
Compound Decomposition Key Hazard Notes

Onset (°C
(C) (AHD, kJ mol~?)
Ethyl (phenyl)diazoacetate 60 ~-102 (Average for  Provided for comparison;
[2] diazo compounds) methanesulfonyl azide is

more thermally stable
than this diazo compound.

Handling and Decomposition Prevention Protocol

To ensure safe use of methanesulfonyl azide in the laboratory, adhere to the following protocols:

e Temperature Control: Never heat methanesulfonyl azide above 120°C. [1] All procedures should
be performed at significantly lower temperatures. Use controlled conditions and avoid exposure to
heat sources.

e Preparation In Situ: Consider preparing methanesulfonyl azide in situ and using it immediately in
the reaction mixture rather than isolating and storing it. Preparation in acetonitrile from
methanesulfonyl chloride and sodium azide is a known method that helps mitigate explosion hazards.

[1]

¢ Equipment and Manipulation: Avoid using metal spatulas or sharp-edged tools that could cause
friction or impact. Agitate solutions gently and avoid grinding or subjecting the solid to shock. [2]

e Solvent Safety: NEVER use dichloromethane (CH2Cl2) as a solvent with azide salts, as this
combination can produce highly explosive diazidomethane. [3]

Troubleshooting Common Scenarios (FAQSs)

Q: What should I do if my reaction involving methanesulfonyl azide requires elevated temperature? A:
Methanesulfonyl azide is unstable at elevated temperatures. If your synthesis requires heat, seek an
alternative reagent or synthetic pathway that does not involve this compound. Do not exceed its safe

temperature limits.

Q: Is it safe to purify methanesulfonyl azide by distillation? A: No. Given that its boiling point coincides
with its decomposition temperature (120°C), distillation is an extremely hazardous operation and must not be

attempted. [1]
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Q: What is the recommended procedure for preparing methanesulfonyl azide? A: Literature suggests
that preparation in situ is advantageous for avoiding explosion hazards. [1] A typical protocol involves

reacting methanesulfonyl chloride with sodium azide in a solvent like methanol, ethanol, or acetonitrile. [1]

Experimental Workflow for Safe Handling

For a visual summary of the key safety steps when planning an experiment with methanesulfonyl azide,

please refer to the following workflow:

(Start: Plan ExperirnenD

Consider in-situ preparation
instead of isolation

Verify reaction temperature
is << 120°C

Confirm solvent is NOT
Dichloromethane (CH2Cl2)

Use gentle agitation
and avoid impact/friction
(Proceed with Cautior)
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| Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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